molecular formula C11H13NO5 B8282332 3-(3,4-Dimethoxyphenylamino)-3-oxopropanoic acid

3-(3,4-Dimethoxyphenylamino)-3-oxopropanoic acid

Cat. No.: B8282332
M. Wt: 239.22 g/mol
InChI Key: UHLWDNXZFCVMJF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-(3,4-Dimethoxyphenylamino)-3-oxopropanoic acid is a useful research compound. Its molecular formula is C11H13NO5 and its molecular weight is 239.22 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H13NO5

Molecular Weight

239.22 g/mol

IUPAC Name

3-(3,4-dimethoxyanilino)-3-oxopropanoic acid

InChI

InChI=1S/C11H13NO5/c1-16-8-4-3-7(5-9(8)17-2)12-10(13)6-11(14)15/h3-5H,6H2,1-2H3,(H,12,13)(H,14,15)

InChI Key

UHLWDNXZFCVMJF-UHFFFAOYSA-N

Canonical SMILES

COC1=C(C=C(C=C1)NC(=O)CC(=O)O)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

Benzyl 3-(3,4-dimethoxyphenylamino)-3-oxopropanoate (200 mg, 0.607 mmol) was dissolved in MeOH, and then Pd/C 5% (129 mg, 0.061 mmol) was added. The solution was shaken under hydrogen atmosphere at 30 psi on a Parr apparatus for 30 minutes. The catalyst was filtered off, and the solvent removed under vacuum to give 3-(3,4-dimethoxyphenylamino)-3-oxopropanoic acid (120 mg, 83% yield).
Name
Benzyl 3-(3,4-dimethoxyphenylamino)-3-oxopropanoate
Quantity
200 mg
Type
reactant
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Name
Quantity
129 mg
Type
catalyst
Reaction Step Two

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.